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Compound of Interest |

4-Ethynyl-2-fluoro-1-
Compound Name:
isopropoxybenzene

Cat. No.: B8128182

Get Quote

Executive Summary & Chemical Context

Compound Class: Fluorinated Phenylacetylenes (Terminal Alkynes) Primary Isomers: 1-
Ethynyl-4-fluorobenzene (p-FAB), 1-Ethynyl-2-fluorobenzene (o-FAB)[1]

Ethynyl fluorobenzenes are critical "fluorine-scan" building blocks in medicinal chemistry.[1]
They serve as bioisosteres for metabolic stability and are primary substrates in Sonogashira
cross-couplings and CuAAC (Click) reactions.

While standard Safety Data Sheets (SDS) classify these as "Flammable" and "Irritants,"” the
operational reality in a drug discovery lab is more nuanced.[1] The combination of a terminal
alkyne (acetylide risk), a fluorinated aromatic core (lipophilicity/permeation), and low flash
points creates a specific hazard profile that requires rigorous engineering controls.

Physicochemical Profiling

The following data aggregates experimentally validated properties for the two most common
isomers. Note the phase transition difference: the para isomer is often a solid/slush at room
temperature, while the ortho is a liquid.
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1-Ethynyl-4- 1-Ethynyl-2- .
Operational
Property fluorobenzene (p- fluorobenzene (o- L
Implication
FAB) FAB)
Unique identifiers for
CAS 766-98-3 766-49-4 , _
inventory tracking.[1]
p-FAB may require
) Low-melting Solid / o gentle warming to
Physical State Liquid

Liquid (mp 26-27 °C)

dispense; do not

overheat.[1]

Boiling Point

55-56 °C (at 40
mmHgQ)

40 °C (at 12 mmHg)

High Volatility Risk.
Significant vapor
generation even at

ambient pressure.[1]

Flash Point

~29 °C (Closed Cup)

37 °C (Closed Cup)

Flammable. Vapor/air
mixtures can ignite
near standard
hotplates.[1]

Density

1.048 g/mL

1.06 g/mL

Heavier than water;
spills will sink and
form dense non-
aqueous phase liquids
(DNAPLs).[1]

Reactivity

Terminal Alkyne (C=C-
H)

Terminal Alkyne (C=C-
H)

Shock Sensitive Risk
if exposed to
Cu()/Ag(l) without
ligands.[1]

Hazard Mechanics & Causality

Standard GHS codes (H226, H315, H319) do not capture the mechanism of failure.[1] This
section details the causality of specific laboratory risks.

The Acetylide Threat (Explosion Hazard)
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The proton on the terminal alkyne is weakly acidic (pKa ~25). In the presence of "coinage
metals" (Copper, Silver, Mercury) without stabilizing ligands, it can form metal acetylides:

Risk: Dried copper acetylides are highly shock-sensitive explosives.[1] Control: Never use
copper or brass fittings/needles with neat ethynyl fluorobenzenes.[1] Use stainless steel or
glass.

Exothermic Polymerization

Terminal alkynes are thermodynamically unstable relative to their polymers. Risk: Uncontrolled
heating or initiation by strong Lewis acids can trigger exothermic polymerization, leading to
vessel rupture. Control: Store stabilized (often with BHT) and cold (2-8 °C).

Fluorinated Permeation

The fluorine atom increases lipophilicity, facilitating rapid skin absorption compared to non-
fluorinated analogues. Risk: Systemic toxicity via dermal route.[1] Control: Standard Nitrile
gloves (4 mil) have breakthrough times <15 mins for aromatic hydrocarbons.[1] Double gloving
or Silver Shield/Laminate gloves are required for bulk handling.[1]

Visualization: Hazard Logic Cascade
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Figure 1: Causal logic connecting chemical structure to specific laboratory risks (Explosion vs.
Synthesis).[1]

Operational Protocols (Self-Validating Systems)
Storage & Inventory[1]

o Temperature: 2—8 °C.[1][2][3]

o Atmosphere: Argon or Nitrogen backfill is mandatory.[1] Oxygen promotes oxidative coupling
(Glaser coupling) to form diynes.

 Validation: Check the liquid/solid state before use. If p-FAB (usually white solid) appears
yellow or brown, significant polymerization or oxidation has occurred.[1] Do not distill
degraded material to dryness; peroxides/polymers may concentrate.[1]
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Safe Handling Workflow

o PPE: Safety glasses, Lab coat, Double Nitrile Gloves (Outer glove changed immediately
upon splash).[1]

o Dispensing:

o Solid (p-FAB): Allow bottle to warm to RT in a desiccator to prevent condensation. Weigh
in a fume hood.

o Liquid (0-FAB): Use a glass syringe with a stainless steel needle.[1] Avoid plastic syringes
for long-term storage (swelling).[1]

» Reaction Setup:
o Ensure reaction solvent is degassed before adding the alkyne to prevent Glaser coupling.

o If using Copper (Cul/CuS04) for Click chemistry, add the alkyne last or premix Cu with the
ligand (TBTA/THPTA) to prevent "naked" copper acetylide formation.[1]

Spill Response (The "Barrier" Method)[1]

e Minor Spill (<5 mL):

o Evacuate immediate area (Flash point is low).

o Cover with Vermiculite or activated carbon pads.

o Solvent wash: Clean surface with Ethanol, then soapy water.
e Major Spill (>50 mL):

o Do not use water (immiscible, spreads the fire hazard).

o Use Class B fire extinguisher foam if ignition occurs.

o Call EHS.
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Synthesis Safety: The Sonogashira/Click Context

When using ethynyl fluorobenzenes in catalysis, the order of addition is a safety control.

Workflow Visualization

Proceed:
Heat/Stir
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(Remove 02)
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) 2. Add Aryl Halide

No (Naked Cu)

STOP:
Explosion Risk
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Figure 2: Safe addition sequence for Sonogashira coupling to prevent copper acetylide
accumulation.

Emergency Response Data

Scenario Immediate Action Technical Rationale

Alcohol increases skin
) Wash with soap/water for 15 permeability, driving the
Skin Contact ) ) )
min.[1] Do not use alcohol. fluorinated aromatic deeper

into the dermis.

Fluorinated compounds can

Eye Contact Rinse for 15 min. Lift eyelids. )
cause corneal clouding.
HF Risk: Combustion produces
Ei Use CO2, Dry Chemical, or Hydrogen Fluoride gas.[1]
ire
Foam.[4][5] Firefighters must wear full
SCBA.
Aspiration hazard.[5][6][7] The
) ] N solvent/compound entering
Ingestion Do NOT induce vomiting.

lungs is more fatal than gastric
absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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